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Compound of Interest

Compound Name: 4,5-Dimethyl-2-nitrobenzoic acid

Cat. No.: B1611096 Get Quote

A Note on the Target Compound: Initial searches for "4,5-Dimethyl-2-nitrobenzoic acid" did

not yield extensive information in major chemical databases. A single supplier lists the CAS

number as 4315-14-4. However, the structurally similar and well-documented compound, 4,5-

Dimethoxy-2-nitrobenzoic acid, is often a subject of research and development. This guide will

focus on 4,5-Dimethoxy-2-nitrobenzoic acid (CAS No. 4998-07-6), as it is the likely compound

of interest for researchers and drug development professionals.

Core Compound Identification and Properties
4,5-Dimethoxy-2-nitrobenzoic acid is a nitroaromatic compound that serves as a versatile

intermediate in the synthesis of various organic molecules, including heterocyclic compounds

and more complex pharmaceutical agents.[1]

Identifier Value

CAS Number 4998-07-6

Molecular Formula C₉H₉NO₆[2][3]

Molecular Weight 227.17 g/mol [1][4]

IUPAC Name 4,5-Dimethoxy-2-nitrobenzoic acid[5]

Synonyms 3,4-Dimethoxy-6-nitrobenzoic acid[5]

Physical and Chemical Properties:
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Property Value Source

Melting Point 195-197 °C [1][4]

Boiling Point 409.5±45.0 °C at 760 mmHg [3]

Appearance Yellow crystalline powder [1][3]

Solubility
Insoluble in water; Soluble in

DMSO and methanol
[1][3]

Density 1.4±0.1 g/cm³ [3]

Experimental Protocols: Synthesis of 4,5-
Dimethoxy-2-nitrobenzoic acid
Two primary synthetic routes from commercially available precursors are well-documented.

Synthesis from Veratric Acid
This method involves the nitration of 3,4-dimethoxybenzoic acid (veratric acid).

Experimental Protocol:

Reaction Setup: To a 100 mL flask, add 3,4-dimethoxybenzoic acid (10 g, 54.9 mmol).

Nitration: In an ice bath, slowly add 20% nitric acid (50 mL).

Reaction Conditions: Stir the reaction mixture at 60 °C for 6 hours.

Work-up: After cooling to room temperature, pour the mixture into ice water.

Isolation: Filter the resulting solid, wash with water, and dry.

Purification: Purify the crude product by silica gel column chromatography to yield 4,5-

dimethoxy-2-nitrobenzoic acid as a light yellow solid.

Synthesis from 3,4-dimethoxy-6-nitrobenzaldehyde
This protocol involves the oxidation of the corresponding aldehyde.
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Experimental Protocol:

Reaction Mixture: In a suitable vessel, combine 3,4-dimethoxy-6-nitrobenzaldehyde (10 g),

water (20 mL), and methanol (30 mL).

Addition of Reagents: Add acetic acid (3.5 mL) and 30% hydrogen peroxide (9 mL). Stir the

mixture well.

Oxidation: Add a solution of sodium chlorite (80% purity, 9 g) in water (5 mL). The reaction is

exothermic and should be monitored, maintaining a temperature of around 50 °C.

Quenching: Upon completion of the reaction, add sodium bisulfite (10.5 g) to quench the

reaction.

Isolation: Evaporate the solvent to dryness. Dissolve the residue in a sodium hydroxide

solution (6 g in 10 mL of water) and filter to remove impurities.

Precipitation: Acidify the filtrate with sulfuric acid to a pH of 1 to precipitate the product.

Final Product: Filter the precipitate and dry to obtain 4,5-dimethoxy-2-nitrobenzoic acid.

Applications in Research and Development
4,5-Dimethoxy-2-nitrobenzoic acid is a key building block in organic synthesis. Its primary

applications include:

Synthesis of Heterocycles: It is a precursor for the synthesis of 6,7-dimethoxyquinazoline

derivatives.[1]

Organometallic Chemistry: It reacts with organotin oxides and halides to form organotin

carboxylates.[1]

Visualization of Synthetic Pathway
The synthesis of 4,5-Dimethoxy-2-nitrobenzoic acid from Veratric Acid can be visualized as a

straightforward workflow.
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Starting Material Process Product

Veratric Acid
(3,4-dimethoxybenzoic acid)

Nitration
(20% Nitric Acid, 60°C) 4,5-Dimethoxy-2-nitrobenzoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 4,5-Dimethoxy-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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